![molecular formula C23H17N3O4 B6284251 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid CAS No. 2580216-64-2](/img/no-structure.png)
6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid
Overview
Description
6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid is a useful research compound. Its molecular formula is C23H17N3O4 and its molecular weight is 399.4 g/mol. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1H-indazole-3-carboxylic acid' involves the protection of the indazole-3-carboxylic acid moiety, followed by the coupling of the protected acid with the amine group of the fluorenylmethoxycarbonyl (Fmoc) protected amino acid. The Fmoc group is then removed, and the resulting compound is deprotected to yield the final product.", "Starting Materials": [ "Indazole-3-carboxylic acid", "9H-Fluorene-9-methanol", "N,N-Diisopropylethylamine (DIPEA)", "N-Hydroxysuccinimide (NHS)", "1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)", "Fmoc-protected amino acid", "Dichloromethane (DCM)", "Dimethylformamide (DMF)", "Diethyl ether", "Acetic acid", "Triisopropylsilane (TIPS)", "Trifluoroacetic acid (TFA)", "Methanol", "Ethyl acetate", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)", "Sodium chloride (NaCl)", "Water" ], "Reaction": [ "Protection of indazole-3-carboxylic acid with TIPS in DCM", "Coupling of TIPS-protected indazole-3-carboxylic acid with Fmoc-protected amino acid using EDC and NHS in DMF", "Deprotection of Fmoc group with 20% piperidine in DMF", "Deprotection of TIPS group with TFA in DCM/methanol", "Acidification of reaction mixture with acetic acid", "Extraction of product with ethyl acetate", "Washing of organic layer with water and brine", "Drying of organic layer with sodium sulfate", "Concentration of organic layer under reduced pressure", "Purification of crude product by column chromatography using ethyl acetate/hexanes as eluent", "Recrystallization of purified product from ethyl acetate/diethyl ether", "Characterization of final product by NMR, IR, and mass spectrometry" ] } | |
CAS No. |
2580216-64-2 |
Molecular Formula |
C23H17N3O4 |
Molecular Weight |
399.4 g/mol |
IUPAC Name |
6-(9H-fluoren-9-ylmethoxycarbonylamino)-1H-indazole-3-carboxylic acid |
InChI |
InChI=1S/C23H17N3O4/c27-22(28)21-18-10-9-13(11-20(18)25-26-21)24-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19H,12H2,(H,24,29)(H,25,26)(H,27,28) |
InChI Key |
HVIRFPNMJRBWHI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC4=CC5=C(C=C4)C(=NN5)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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